Tert-butyl 3-(3-fluoroazetidin-1-yl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(3-fluoroazetidin-1-yl)azetidine-1-carboxylate
• InChI: InChI=1S/C11H19FN2O2/c1-11(2,3)16-10(15)14-6-9(7-14)13-4-8(12)5-13/h8-9H,4-7H2,1-3H3
• InChI Key: OHVJYJRGWBFBGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)N2CC(C2)F
• Molecular Formula: C11H19FN2O2
• DSSTOX Substance ID: DTXSID601146625
• Molecular Weight: 230.28 g/mol
• CAS RN: 1257293-81-4

Description

“Tert-butyl 3-(3-fluoroazetidin-1-yl)azetidine-1-carboxylate” is a chemical compound with the molecular formula C11H19FN2O2. It has an average mass of 230.279 Da and a monoisotopic mass of 230.143051 Da.

Molecular Structure Analysis

The molecular structure of a compound refers to the arrangement of atoms within the molecule. For “Tert-butyl 3-(3-fluoroazetidin-1-yl)azetidine-1-carboxylate”, the molecular formula is C11H19FN2O2. This indicates that the molecule is composed of 11 carbon atoms, 19 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 2 oxygen atoms.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Protected 3-Haloazetidines : Protected 3-haloazetidines, which are versatile building blocks in medicinal chemistry, were synthesized in a gram-scale strain-release reaction. This method facilitated the rapid diversified synthesis of azetidine-3-carboxylic acids, crucial intermediates for pharmaceutical compounds (Ji, Wojtas, & Lopchuk, 2018).

• Structural Characterization : The compound tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized and characterized using various spectroscopic techniques. Its crystal structure was determined, highlighting the detailed molecular interactions (Sanjeevarayappa, Iyengar, Manoj Kumar, & Suchetan, 2015).

Chemical Modifications and Derivatives

• Enantiopure Azetidine-2-Carboxylic Acids : Enantiopure 3-substituted azetidine-2-carboxylic acids were synthesized, showcasing the versatility of azetidines in constructing complex molecules with potential biological activity (Sajjadi & Lubell, 2008).

• Fluorinated Azetidine Derivatives : The synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid was achieved, highlighting the role of fluorinated azetidines as building blocks in medicinal chemistry (Van Hende, Verniest, Deroose, Thuring, Macdonald, & de Kimpe, 2009).

• Novel Ligand for Nicotinic Receptors : 3-[(2S)-azetidin-2-ylmethoxy]-5-[11C]-methylpyridine, a potential ligand for nicotinic receptors, was synthesized, demonstrating the application of azetidines in neurochemistry (Karimi & Långström, 2002).

• Heterocyclic Amino Acid : Methyl 2-amino-4-[1-(tert-butoxycarbonyl)azetidin-3-yl]-1,3-selenazole-5-carboxylate, a heterocyclic amino acid, was synthesized, expanding the structural diversity of functionalized azetidines (Dzedulionytė, Voznikaitė, Bieliauskas, Malinauskienė, Sløk, & Šačkus, 2021).

Application in Catalysis and Material Science

• Masked Dipoles for Cycloaddition Reactions : Silylmethyl-substituted aziridine and azetidine were used as masked 1,3- and 1,4-dipoles for formal [3 + 2] and [4 + 2] cycloaddition reactions, showcasing their application in synthetic chemistry (Yadav & Sriramurthy, 2005).

• Self-Curing Aqueous-Based PU System : A mono-azetidine compound was used to develop a single-component self-curable aqueous PU system, demonstrating the potential of azetidines in polymer science (Wang, Chen, Hwang, Huang, Yeh, & Chen, 2012).

Synthesis routes and methods

Procedure details

A 10 mL round-bottomed flask was charged with a solution of 3-oxoazetidine-1-carboxylic acid tert-butyl ester (0.14 g, 0.82 mmol), 3-fluoroazetidine hydrochloride (0.1 g, 0.9 mmol) in DCE (3 mL), trimethoxymethane (0.88 mL, 8.5 mmol) and acetic acid (0.046 mL, 0.81 mmol). The reaction mixture was stirred for 3 h at room temperature. Sodium triacetoxyborohydride (0.26 g, 1.22 mmol) was added and the reaction mixture was stirred for 18 h at room temperature. The reaction mixture was partitioned between DCM and water; the organic phase was washed with brine, dried over sodium sulphate and concentrated. The residue was purified by flash chromatography (Si—PPC, EtOAc:cyclohexane, gradient 40:60 to 100:0) to give 3-Fluoro-[1,31biazetidinyl-1′-carboxylic acid tert-butyl ester as a colourless oil (0.109 g, 59%). 1H NMR (CDCl3, 400 MHz) δ 5.15 (dt, J=57.1, 5.3 Hz, 1H); 3.93 (dd, J=9.1, 7.0 Hz, 2H); 3.74-3.59 (m, 4H); 3.45-3.38 (m, 1H); 3.31-3.25 (m, 1H); 3.23-3.17 (m, 1H); 1.43 (s, 9H).